N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopropanecarboxamide

• IUPAC Name: N-[2-[1-[(3,5-dimethoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C21H28N4O3/c1-27-18-11-15(12-19(13-18)28-2)14-24-9-6-17(7-10-24)25-20(5-8-22-25)23-21(26)16-3-4-16/h5,8,11-13,16-17H,3-4,6-7,9-10,14H2,1-2H3,(H,23,26)
• InChI Key: VDLGXJKWGLLRGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4CC4)OC
• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a piperidine ring, a cyclopropane ring, and a carboxamide group. The presence of these functional groups suggests that the compound could have interesting biological activities.

Synthesis Analysis

While the exact synthesis of this compound is not available, it might involve several steps including the formation of the pyrazole ring, the formation of the piperidine ring, and the coupling of these rings with the cyclopropane carboxamide group. The 3,5-dimethoxybenzyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings would contribute to the rigidity of the molecule, while the cyclopropane ring would introduce strain. The carboxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could undergo several types of reactions depending on the conditions. For example, the pyrazole ring could undergo electrophilic substitution reactions, while the piperidine ring could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the carboxamide group could increase its polarity and solubility in water.

Future Directions

The compound could be of interest in medicinal chemistry due to the presence of multiple functional groups known to interact with biological targets. Further studies could focus on synthesizing the compound and testing its biological activity.